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Compound of Interest

Compound Name: Bis(2-butoxyethyl) sebacate

CAS No.: 141-19-5

Cat. No.: B1667310 Get Quote

Part 1: Executive Summary & Technical Rationale
From the Desk of the Senior Application Scientist:

In laboratory settings, Bis(2-butoxyethyl) sebacate (CAS 141-19-5) is often treated with

complacency due to its high flash point and low acute toxicity. This is a critical error. While the

parent ester is relatively benign, it acts as a chemical "Trojan Horse."

Upon entering aquatic environments or metabolic systems, this compound undergoes

hydrolysis to release 2-Butoxyethanol (Ethylene glycol monobutyl ether). 2-Butoxyethanol is a

known hemolytic agent in rodents and a SARA 313 reportable glycol ether. Therefore, disposal

protocols must not be based on the parent compound's safety profile, but on the environmental

fate of its metabolites.

The Golden Rule: Never dispose of this compound via sink drainage, regardless of dilution. It

must be treated as a glycol ether precursor and incinerated.

Part 2: Chemical Identity & Physical Profile
Verify your specific reagent against this profile before proceeding.
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Property Specification Operational Implication

Chemical Name Bis(2-butoxyethyl) sebacate Primary Identifier

CAS Number 141-19-5
Note: Do not confuse with

Adipate analogs (141-17-3)

Molecular Formula Diester structure

Flash Point > 210°C (Open Cup)

Low flammability risk;

classified as Combustible

(Class IIIB)

Water Solubility Insoluble (< 0.1 g/100mL)

Forms surface films; high

potential for aquatic

smothering

Specific Gravity ~0.9 - 1.0 g/mL
Floats on water; requires top-

skimming for spill cleanup

Hydrolysis Products
Sebacic Acid + 2-

Butoxyethanol

TOXICITY DRIVER: 2-

Butoxyethanol causes red

blood cell damage

Part 3: The "Trojan Horse" Mechanism (Visualized)
Understanding the causality of the disposal requirement.

The following diagram illustrates why drain disposal is prohibited. The ester bond is cleaved by

environmental esterases or hydrolysis, releasing the glycol ether payload.
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Figure 1: The metabolic pathway showing the degradation of the safe parent ester into toxic 2-

butoxyethanol.

Part 4: Disposal Protocol (Step-by-Step)
Phase 1: Waste Classification
Although Bis(2-butoxyethyl) sebacate is not a P-listed or U-listed RCRA hazardous waste, it

should be managed as Non-RCRA Regulated Chemical Waste with specific labeling for

incineration.

RCRA Status: Non-Hazardous (unless mixed with solvents).

SARA 313: The metabolite (Glycol Ether) is reportable.

Recommended Method: Fuel Blending / Incineration.

Phase 2: Segregation & Packaging
Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid low-

grade PVC which may be softened by the plasticizing nature of the ester over long periods.

Segregation:

Compatible: Can be mixed with other non-halogenated organic solvents (e.g., acetone,

hexane) if the waste stream is destined for fuel blending.

Incompatible: Keep separate from strong oxidizers (e.g., nitric acid, perchlorates) to

prevent exothermic reactions.

Phase 3: Labeling
Affix a hazardous waste tag with the following details:

Chemical Name: Bis(2-butoxyethyl) sebacate[1][2][3]

Constituents: 100% Organic Ester

Hazard Checkbox: [ ] Flammable [ ] Corrosive [X] Toxic (due to metabolites)
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Special Note: "Contains Glycol Ether Precursors - Incinerate Only."

Phase 4: Operational Workflow
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Figure 2: Decision tree for segregating Bis(2-butoxyethyl) sebacate waste streams.

Part 5: Emergency Response (Spills)
Immediate Action Required:

Isolate: Evacuate the immediate area if the spill is large (>1 Liter) or heated (vapor risk).

PPE: Wear Nitrile gloves (breakthrough time > 480 min) and safety goggles.

Contain: Do not allow to enter drains. Use sand or clay-based absorbent (vermiculite).
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Note: Because it is insoluble and less dense than water, it will float. If it enters a sink, do

not flush. Block the trap immediately.

Clean: Scoop absorbed material into a wide-mouth jar. Clean surface with a detergent

solution (soap/water) to emulsify the oily residue; solvent cleaning (acetone) is secondary.

References & Verification[3]
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 67329, Bis(2-butoxyethyl) sebacate. Retrieved from [Link]

Verification: Confirms CAS 141-19-5, molecular formula, and physical properties.[1][2]

U.S. Environmental Protection Agency (EPA).Glycol Ethers Category Definition and SARA

313 Reporting. Retrieved from [Link][3][4]

Verification: Establishes the regulatory status of the hydrolysis product (2-butoxyethanol)

as a reportable glycol ether.

Verification: Provides emergency response guidelines and reactivity data for glycol ether

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667310#bis-2-butoxyethyl-sebacate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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